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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for Positron Emission Tomography (PET)
imaging using the radiotracer [18F]JUCB-H, which targets the Synaptic Vesicle Glycoprotein 2A
(SV2A) to enable in vivo quantification of synaptic density. The following sections detail the
necessary parameters for human, non-human primate, and rodent studies, presented in a clear
and structured format to facilitate experimental design and execution.

Human Studies: Image Acquisition Parameters

This protocol is designed for clinical research settings involving adult human subjects.

Table 1: Human [18F]JUCB-H PET Imaging Parameters
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Parameter

Value

Reference

Radiotracer

[18F]JUCB-H

[1]

Injected Dose

~170.4 £ 24.9 MBq

(intravenous bolus)

[1]

PET Scanner

Siemens/CTI ECAT HR+ or

similar

[1]

Acquisition Mode

Dynamic 3D list mode

[1]

Scan Duration

100 minutes

[1]

Frame Timing

6 x 10s, 8 x 30s, 5 x 120s, 17 x
300s

[1]

Attenuation Correction

CT-based

[2]

Image Reconstruction

Filtered Backprojection (FBP)

[1]

Corrections Applied

Measured attenuation, dead

time, random events, scatter

[1]

Input Function

Arterial blood sampling or
Image-Derived Input Function
(IDIF) from carotids

[1]

Experimental Protocol: Human [18F]JUCB-H PET Imaging

e Subject Preparation:

o Subjects should fast for a minimum of 4-6 hours prior to the scan.

o An intravenous catheter should be placed for radiotracer injection.

o For studies requiring an arterial input function, an arterial line should be placed.

¢ Radiotracer Administration:

o Administer an intravenous bolus injection of approximately 170.4 + 24.9 MBq of

[18F]JUCB-H.[1]
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e PET Scan Acquisition:
o Begin dynamic PET acquisition simultaneously with the radiotracer injection.

o Acquire data for a total of 100 minutes using a framing scheme such as: 6 frames of 10
seconds, 8 frames of 30 seconds, 5 frames of 120 seconds, and 17 frames of 300
seconds.[1]

e Image Reconstruction and Analysis:

[¢]

Reconstruct the dynamic PET images using a filtered backprojection algorithm.
o Apply corrections for attenuation, dead time, random events, and scatter.[1]
o Generate time-activity curves (TACs) for various brain regions of interest.

o If an arterial input function is used, collect serial arterial blood samples throughout the
scan to measure radioactivity concentration.

o Alternatively, an image-derived input function can be obtained from the carotid arteries.[1]

o Use kinetic modeling, such as the Logan graphical analysis, to estimate the regional
distribution volume (VT) of [18F]JUCB-H.[1]
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Human [18F]UCB-H PET Experimental Workflow
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Non-Human Primate Studies: Image Acquisition
Parameters

This protocol is suitable for preclinical studies in non-human primates (NHPS).

Table 2: Non-Human Primate [18FJUCB-H PET Imaging Parameters

Parameter Value Reference

Radiotracer [18FJUCB-H [3]

_ 32.9 + 1.0 MBg/kg
Injected Dose , [3]
(intravenous bolus)

Siemens/CTI ECAT EXACT
PET Scanner o [3]
HR+ or similar

Acquisition Mode Dynamic 3D [3]
Scan Duration 120 minutes or 240 minutes [3]
Attenuation Correction 68Ge transmission scan [3]

) Ordered Subset Expectation
Image Reconstruction o [3]
Maximization (OSEM-2D)

Radioactive decay, scatter,
Corrections Applied attenuation, detector [3]

inhomogeneity

] Arterial blood sampling with
Input Function ] ) [3]
metabolite analysis

Experimental Protocol: Non-Human Primate [18F]JUCB-H
PET Imaging

e Animal Preparation:

o Anesthetize the NHP and maintain anesthesia throughout the procedure.
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o Place intravenous catheters for radiotracer injection and blood sampling.

o Position the animal in the PET scanner.

Radiotracer Administration:

o Administer an intravenous bolus injection of 32.9 + 1.0 MBg/kg of [18FJUCB-H.[3]
PET Scan Acquisition:

o Start the dynamic PET scan at the time of injection.

o Acquire data for a duration of 120 or 240 minutes.[3]

Arterial Blood Sampling:

o Collect serial arterial blood samples throughout the scan to determine the parent
radiotracer concentration and for metabolite analysis.[3]

Image Reconstruction and Analysis:

[¢]

Reconstruct the dynamic PET images using an OSEM-2D algorithm.

[e]

Apply all necessary corrections.[3]

(¢]

Generate TACs for brain regions of interest.

[¢]

Perform kinetic modeling using the arterial input function corrected for metabolites. A two-
tissue compartment model (2TCM) is often optimal.[3]

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b1194916?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8026785/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8026785/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8026785/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8026785/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8026785/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Animal Preparation

IV Catheterization
Scanner Positioning

Imaging Procedure

[18F]UCB-H Injection
(32.9 MBg/kg)

Dynamic PET Scan
(220-240 min)

Arterial Blood Sampling

Data Analysis

y

Metabolite Analysis

'

Image Reconstruction (OSEM-2D) Corrected Arterial Input Function

r

Kinetic Modeling (2TCM)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b1194916?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

NHP [18FJUCB-H PET Experimental Workflow

Rodent Studies: Image Acquisition Parameters

This protocol is intended for preclinical research in mice or rats.

Table 3: Rodent [18F]JUCB-H PET Imaging Parameters

Parameter Value Reference

Radiotracer [18F]UCB-H [4]

Siemens Inveon PET-CT or
PET Scanner o [4]
similar pPPET scanner

Anesthesia Isoflurane with oxygen [4]
Acquisition Mode Dynamic [4]
Scan Duration 60-120 minutes [4]
Attenuation Correction CT-based [4]

3D Ordered Subset

Image Reconstruction Expectation Maximization [5]
(OSEM 3D)
Blocking Agent (for specificity) Levetiracetam (LEV) [4]

] Population-based Image-
Input Function ] ] [4]
Derived Input Function (IDIF)

Experimental Protocol: Rodent [18F]JUCB-H PET Imaging

¢ Animal Preparation:

o Anesthetize the rodent using a mixture of isoflurane and oxygen and maintain anesthesia
for the duration of the experiment.[4]

o Place a tail-vein catheter for radiotracer injection.

o Position the animal on the scanner bed.
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Radiotracer Administration:

o Administer an intravenous bolus injection of [18F]UCB-H.
PET/CT Scan Acquisition:

o Acquire a dynamic PET scan for 60 to 120 minutes.[4]

o Perform a CT scan for attenuation correction.

Blocking Study (Optional):

o To confirm the specificity of [LBFJUCB-H binding to SV2A, a separate cohort of animals
can be pre-treated with levetiracetam (e.g., 50 mg/kg) prior to radiotracer injection.[4]

Image Reconstruction and Analysis:
o Reconstruct the dynamic PET images using an OSEM 3D algorithm.[5]
o Generate an image-derived input function, often using a population-based method.[4]

o Perform kinetic modeling to determine the volume of distribution (VT).[4]
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Rodent [18F]UCB-H PET Experimental Workflow

Signaling Pathway and Logical Relationships

The following diagram illustrates the principle of [18F]JUCB-H PET imaging. The radiotracer
binds to SV2A, a protein located on presynaptic vesicles. The PET scanner detects the
radioactive signal from [18FJUCB-H, allowing for the in vivo quantification of SV2A, which
serves as a proxy for synaptic density.

Biological Process

Binds to SV2A on Marker for

[18FJUCB-H Presynaptic Vesicle

Synapse

Detected by 7=~ __Inferred from

Imaging Technology RN

‘ ~
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Principle of [28FJUCB-H PET Imaging of SV2A

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for UCB-H PET Image
Acquisition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194916#image-acquisition-parameters-for-uch-h-

pet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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